Cas no 2169086-81-9 (2-(trans-3-fluorocyclobutyl)acetonitrile)
2-(trans-3-fluorocyclobutyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(trans-3-fluorocyclobutyl)acetonitrile
-
- Inchi: 1S/C6H8FN/c7-6-3-5(4-6)1-2-8/h5-6H,1,3-4H2/t5-,6-
- InChI Key: MVFNOZHFTYLSAW-IZLXSQMJSA-N
- SMILES: C(#N)C[C@@H]1C[C@@H](F)C1
2-(trans-3-fluorocyclobutyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1688-100MG |
2-(trans-3-fluorocyclobutyl)acetonitrile |
2169086-81-9 | 95% | 100MG |
¥ 1,280.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1688-250MG |
2-(trans-3-fluorocyclobutyl)acetonitrile |
2169086-81-9 | 95% | 250MG |
¥ 2,052.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1688-500MG |
2-(trans-3-fluorocyclobutyl)acetonitrile |
2169086-81-9 | 95% | 500MG |
¥ 3,418.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1688-1G |
2-(trans-3-fluorocyclobutyl)acetonitrile |
2169086-81-9 | 95% | 1g |
¥ 5,121.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1688-5G |
2-(trans-3-fluorocyclobutyl)acetonitrile |
2169086-81-9 | 95% | 5g |
¥ 15,364.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1688-10G |
2-(trans-3-fluorocyclobutyl)acetonitrile |
2169086-81-9 | 95% | 10g |
¥ 25,608.00 | 2023-04-06 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00795123-1g |
2-(trans-3-fluorocyclobutyl)acetonitrile |
2169086-81-9 | 98% | 1g |
¥5121.0 | 2023-03-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1688-100mg |
2-(trans-3-fluorocyclobutyl)acetonitrile |
2169086-81-9 | 95% | 100mg |
¥1280.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1688-250mg |
2-(trans-3-fluorocyclobutyl)acetonitrile |
2169086-81-9 | 95% | 250mg |
¥2052.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1688-500mg |
2-(trans-3-fluorocyclobutyl)acetonitrile |
2169086-81-9 | 95% | 500mg |
¥3419.0 | 2024-04-22 |
2-(trans-3-fluorocyclobutyl)acetonitrile Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 2-(trans-3-fluorocyclobutyl)acetonitrile
Introduction to 2-(trans-3-fluorocyclobutyl)acetonitrile (CAS No. 2169086-81-9)
2-(trans-3-fluorocyclobutyl)acetonitrile (CAS No. 2169086-81-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a trans-3-fluorocyclobutyl moiety and an acetonitrile functional group. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.
The trans-3-fluorocyclobutyl substituent is a key structural element that imparts distinct chemical and biological properties to the molecule. The presence of the fluorine atom introduces significant electronic effects, enhancing the compound's stability and reactivity. Additionally, the cyclobutyl ring provides conformational rigidity, which can influence the molecule's binding affinity and selectivity for target proteins.
In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to modulate biological activity and improve pharmacokinetic properties. 2-(trans-3-fluorocyclobutyl)acetonitrile is one such compound that has shown promise in this regard. Studies have demonstrated its potential as a lead compound for the development of drugs targeting neurological disorders, cancer, and other diseases.
One of the key areas of research involving 2-(trans-3-fluorocyclobutyl)acetonitrile is its application in the treatment of neurological disorders. The compound has been shown to exhibit neuroprotective effects by modulating specific ion channels and receptors in the brain. For instance, it has been reported to interact with N-methyl-D-aspartate (NMDA) receptors, which play a crucial role in synaptic plasticity and neuronal survival. This interaction could potentially be harnessed to develop therapies for conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective properties, 2-(trans-3-fluorocyclobutyl)acetonitrile has also shown potential as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. These findings suggest that 2-(trans-3-fluorocyclobutyl)acetonitrile could serve as a valuable starting point for the development of novel anticancer drugs.
The pharmacokinetic properties of 2-(trans-3-fluorocyclobutyl)acetonitrile have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound has been found to have good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it shows low toxicity in preclinical models, which is a critical factor for drug development.
The synthesis of 2-(trans-3-fluorocyclobutyl)acetonitrile involves several well-established chemical reactions. One common approach involves the reaction of 3-fluorocyclobutyl bromide with sodium cyanide in an appropriate solvent. This method yields high purity product with good yields, making it suitable for large-scale production. Alternative synthetic routes have also been explored to optimize yield and reduce costs, further enhancing the compound's commercial viability.
In conclusion, 2-(trans-3-fluorocyclobutyl)acetonitrile (CAS No. 2169086-81-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into therapeutic agents targeting neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in modern drug discovery efforts.
2169086-81-9 (2-(trans-3-fluorocyclobutyl)acetonitrile) Related Products
- 918402-24-1(Cyclobutanecarbonitrile, 1-fluoro-)
- 148172-08-1(Pentanenitrile, 2-fluoro-4-methyl-, (S)-)
- 917508-20-4(Cyclohexanecarbonitrile, 4-fluoro-)
- 86770-80-1(3,3-difluorocyclobutane-1-carbonitrile)
- 110684-05-4(Heptanedinitrile, 4-fluoro-)
- 1552638-51-3(3-fluorocyclobutanecarbonitrile)
- 146038-52-0(3-fluorobicyclo[1.1.1]pentane-1-carbonitrile)
- 167496-76-6(Pentacyclo[4.2.0.02,5.03,8.04,7]octane-1-carbonitrile,4-fluoro-)
- 1780532-33-3(2-(3-fluorocyclobutyl)acetonitrile)
- 1219019-02-9(2-(3,3-Difluorocyclobutyl)acetonitrile)